Cas no 118584-90-0 (N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine)

N2-(((9H-fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine
N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine structure
118584-90-0 structure
N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine
118584-90-0
C33H35N3O6S
601.71
MFCD00672343
63378

N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine Properties

Names and Identifiers

    • N-Fmoc-N'-dansyl-L-lysine
    • Fmoc-Lys(dansyl)-OH
    • N-(9-Fluorenylmethyloxycarbonyl)-N'-dansyl-L-lysine
    • Fmoc-L-Lys(Dansyl)-OH
    • L-Lysine,N6-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • NA-FMOC-NE-DANSYL-L-LYSINE
    • AmbotzFAA1446
    • (9H-Fluoren-9-yl)MethOxy]Carbonyl Lys(Dansyl)-OH
    • N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-N-EPSILON-DANSYL-L-LYSINE
    • (2S)-6-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
    • Nα-Fmoc-Nε-dansyl-L-lysine≥ 97% (HPLC)
    • N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine
    • +Expand
    • MFCD00672343
    • SLBNIPMLSUPCFW-LJAQVGFWSA-N
    • InChI=1S/C33H35N3O6S/c1-36(2)30-18-9-16-27-26(30)15-10-19-31(27)43(40,41)34-20-8-7-17-29(32(37)38)35-33(39)42-21-28-24-13-5-3-11-22(24)23-12-4-6-14-25(23)28/h3-6,9-16,18-19,28-29,34H,7-8,17,20-21H2,1-2H3,(H,35,39)(H,37,38)/t29-/m0/s1
    • CN(C1=CC=CC2=C1C=CC=C2S(=O)(NCCCC[C@H](NC(OCC3C4=CC=CC=C4C5=CC=CC=C53)=O)C(O)=O)=O)C

Computed Properties

  • 601.22500
  • 3
  • 9
  • 14
  • 43
  • 1030
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • 5.8
  • 2
  • 0

Experimental Properties

  • 7.20890
  • 133.42000

N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008VHL-100mg
FMOC-L-LYS(DANSYL)-OH
118584-90-0 95%
100mg
$139.00
A2B Chem LLC
AE13257-100mg
Fmoc-Lys(dansyl)-OH
118584-90-0 95%
100mg
$54.00
Aaron
AR008VPX-100mg
FMOC-L-LYS(DANSYL)-OH
118584-90-0 96%
100mg
$74.00
abcr
AB155923-250 mg
N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon-dansyl-L-lysine (Fmoc-L-Lys(Dan)-OH); .
118584-90-0
250mg
€300.00 2023-06-23
Ambeed
A235499-100mg
Fmoc-Lys(dansyl)-OH
118584-90-0 97%
100mg
$83.0
Chemenu
CM130117-1g
N2-(((9H-fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine
118584-90-0 97%
1g
$281
eNovation Chemicals LLC
Y1047783-250mg
FMOC-L-LYS(DANSYL)-OH
118584-90-0 95%
250mg
$250 2022-04-14
Key Organics Ltd
AS-57632-250MG
(2S)-6-[5-(dimethylamino)naphthalene-1-sulfonamido]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
118584-90-0 >95%
0.25g
£311.00 2023-06-14
MedChemExpress
HY-W053701-100mg
N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine
118584-90-0
100mg
¥543 2024-07-20
TRC
F640020-10mg
Fmoc-Lys(dansyl)-OH
118584-90-0
10mg
$64.00 2023-05-18

N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:118584-90-0)N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-lysine
A893091
99%
1g
248.0